Cas no 1564569-85-2 (1-{pyrazolo1,5-apyrazin-4-yl}-1H-1,2,4-triazole)

• Product name: 1-{pyrazolo1,5-apyrazin-4-yl}-1H-1,2,4-triazole
• CAS No: 1564569-85-2
• MF: C₈H₆N₆
• MW: 186.173439502716
• CID: 6350121
• PubChem ID: 104734384

1-{pyrazolo1,5-apyrazin-4-yl}-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-{pyrazolo1,5-apyrazin-4-yl}-1H-1,2,4-triazole
• 4-(1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrazine
• AKOS040705767
• 4-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrazine
• 1564569-85-2
• 1-{pyrazolo[1,5-a]pyrazin-4-yl}-1H-1,2,4-triazole
• F6592-2736

• Inchi： 1S/C8H6N6/c1-2-11-13-4-3-10-8(7(1)13)14-6-9-5-12-14/h1-6H
• InChI Key： HWDHVTRGXWJKPZ-UHFFFAOYSA-N
• SMILES： N12C=CN=C(C1=CC=N2)N1C=NC=N1

Computed Properties

• Exact Mass: 186.06539422g/mol
• Monoisotopic Mass: 186.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9Ų
• XLogP3: 0.1

Additional information on 1-{pyrazolo1,5-apyrazin-4-yl}-1H-1,2,4-triazole

Comprehensive Overview of 1-{pyrazolo[1,5-a]pyrazin-4-yl}-1H-1,2,4-triazole (CAS No. 1564569-85-2)

The compound 1-{pyrazolo[1,5-a]pyrazin-4-yl}-1H-1,2,4-triazole (CAS No. 1564569-85-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular framework combining pyrazolo[1,5-a]pyrazine and 1,2,4-triazole moieties, this compound exhibits potential bioactivity, making it a subject of interest for drug discovery and material science applications.

Recent studies highlight the growing demand for heterocyclic compounds in medicinal chemistry, particularly those with pyrazine and triazole scaffolds. These structures are frequently explored for their antimicrobial, anticancer, and anti-inflammatory properties. The 1-{pyrazolo[1,5-a]pyrazin-4-yl}-1H-1,2,4-triazole derivative aligns with this trend, as researchers investigate its interactions with biological targets such as kinases and enzymes.

From a synthetic perspective, the preparation of CAS No. 1564569-85-2 involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling or cyclization techniques. Its purity and stability are critical for reproducibility in biological assays, prompting advancements in analytical methods like HPLC and LC-MS for quality control. This focus on precision reflects the broader industry shift toward high-throughput screening and structure-activity relationship (SAR) studies.

In the context of drug development, this compound's potential as a small-molecule inhibitor has been explored in virtual screening campaigns. Computational models suggest favorable binding affinities for proteins implicated in metabolic disorders, aligning with current research priorities like diabetes and obesity therapeutics. Such applications resonate with frequent search queries such as "new kinase inhibitors 2024" or "triazole-based drug candidates," underscoring its relevance to contemporary scientific discourse.

Beyond pharmaceuticals, 1-{pyrazolo[1,5-a]pyrazin-4-yl}-1H-1,2,4-triazole may find utility in agrochemical formulations. Its structural motifs resemble those in commercial fungicides, sparking investigations into crop protection solutions—a timely topic given global food security challenges. Researchers are also examining its photophysical properties for potential use in organic electronics, responding to interest in sustainable materials.

Regulatory and safety assessments of CAS No. 1564569-85-2 adhere to guidelines like REACH and ICH, with no current restrictions reported. However, users frequently search for "handling precautions for pyrazine derivatives," emphasizing the need for clear safety data sheets (SDS) in industrial settings. Proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to maintain compound integrity.

The commercial availability of 1-{pyrazolo[1,5-a]pyrazin-4-yl}-1H-1,2,4-triazole remains limited to specialized suppliers, reflecting its niche research status. Pricing trends correlate with scalability challenges, a common pain point for custom synthesis inquiries. Collaborative efforts between academia and CROs (Contract Research Organizations) are addressing these barriers, as seen in patent filings and open-access publications.

In summary, CAS No. 1564569-85-2 represents a promising scaffold at the intersection of medicinal chemistry and materials science. Its dual pyrazine-triazole architecture offers versatility for interdisciplinary applications, from targeted therapies to green chemistry innovations. As synthetic methodologies evolve and biological datasets expand, this compound is poised to contribute to breakthroughs in precision medicine and sustainable technology—topics dominating scientific search trends today.